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Compound of Interest

Compound Name: Benzyl laurate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of benzyl
laurate in a wide range of organic solvents. Benzyl laurate, the ester of benzyl alcohol and
lauric acid, is a versatile compound utilized in cosmetics, fragrances, and pharmaceutical
formulations as an emollient, solvent, and fragrance ingredient.[1][2] Its solubility characteristics
are critical for its effective formulation and application. This document presents quantitative
solubility data, detailed experimental methodologies for solubility determination, and a logical
workflow for these procedures.

Quantitative Solubility Data

Benzyl laurate exhibits good solubility in many organic solvents, a property attributed to its
chemical structure which includes a large, non-polar lauryl chain and a benzyl group that
contributes some polarity.[3] Conversely, it is practically insoluble in highly polar solvents like
water and propylene glycol.[1][4] The following table summarizes the quantitative solubility of
benzyl laurate in various organic solvents at 25°C.
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Solvent Category Solvent Solubility (g/L) at 25°C[5]
Alcohols Methanol 1795.22
Ethanol 1845.57

n-Propanol 1538.96

Isopropanol 1362.97

n-Butanol 1342.7

Isobutanol 1049.02

sec-Butanol 1159.71

tert-Butanol 1350.37

n-Pentanol 869.78

Isopentanol 1209.81

n-Hexanol 621.23

Cyclohexanol 1329.34

n-Heptanol 348.92

n-Octanol 299.61

n-Nonanol 285.52

2-Ethylhexanol 488.84

Isooctanol 340.09

Benzyl Alcohol 713.73

Ketones Acetone 4433.08
2-Butanone (MEK) 3342.5

Cyclohexanone 4921.62

MIBK 1717.14

Esters Methyl Acetate 2535.2
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Ethyl Acetate 4053.75
n-Propyl Acetate 2817.62
Isopropyl Acetate 2445.41
n-Butyl Acetate 2359.83
Isobutyl Acetate 1478.64
n-Pentyl Acetate 1615.13
1-Methoxy-2-propyl acetate

Ethyl Lactate 591.87

Ethers Diethyl Ether Miscible (qualitative)[1]
Dipropyl Ether 1210.71

Tetrahydrofuran (THF) 3658.59

1,4-Dioxane 2593.8

MTBE 2347.66

2-Ethoxyethanol 1315.93

2-Methoxyethanol 1712.6

2-Propoxyethanol 1162.63

2-Butoxyethanol 854.28

1-Propoxy-2-propanol 1055.2

Hydrocarbons n-Pentane 114.07
n-Hexane 154.0

n-Heptane 93.94

Cyclohexane 522.27

Toluene 978.86

Ethylbenzene 541.48
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Chlorinated Solvents Dichloromethane 7570.26
Chloroform 5505.22

1,2-Dichloroethane 5913.3

1,2-Dichlorobenzene 1655.56

Tetrachloromethane 783.01

Amides

N,N-Dimethylformamide (DMF)  3347.71

N,N-Dimethylacetamide

OMAG) 3272.59

N-Methyl-2-pyrrolidone (NMP) 2508.0

N-Methylformamide 1536.37

Other Solvents Acetonitrile 2254.72
Dimethyl Sulfoxide (DMSO) 3503.15

Acetic Acid 1077.43

Propylene Carbonate 2025.65

Transcutol 4738.95

Ethylene Glycol 53.19

Propylene Glycol 152.81

Mineral Oill Soluble (qualitative)[1][4]
Jojoba Ol Soluble (qualitative)[1][4]
Almond Oil Soluble (qualitative)[1][4]

Isopropyl Myristate

Soluble (qualitative)[1][4]

Cyclomethicone

Soluble (qualitative)[1]

Experimental Protocols for Solubility Determination

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://ci.guide/organic-compounds/benzyl-laurate
https://www.thegoodscentscompany.com/data/rw1030911.html
https://ci.guide/organic-compounds/benzyl-laurate
https://www.thegoodscentscompany.com/data/rw1030911.html
https://ci.guide/organic-compounds/benzyl-laurate
https://www.thegoodscentscompany.com/data/rw1030911.html
https://ci.guide/organic-compounds/benzyl-laurate
https://www.thegoodscentscompany.com/data/rw1030911.html
https://ci.guide/organic-compounds/benzyl-laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The following section outlines a detailed methodology for the gravimetric determination of
benzyl laurate solubility in an organic solvent, a robust and widely applicable technique.[6]

Principle

This method involves preparing a saturated solution of benzyl laurate in the chosen solvent at
a constant temperature. A known volume of the saturated solution is then carefully evaporated
to dryness, and the mass of the remaining benzyl laurate is determined. The solubility is then
calculated from the mass of the solute and the volume of the solvent.

Materials and Apparatus

» Benzyl laurate (purity >98%)

¢ Selected organic solvent (analytical grade)

e Volumetric flasks

o Pipettes

» Conical flasks with stoppers

o Constant temperature water bath or incubator

o Syringe filters (0.45 um, solvent-compatible)

e Pre-weighed evaporation dishes (e.g., watch glasses or aluminum pans)
e Analytical balance (readable to 0.1 mg)

e Drying oven

o Desiccator

Procedure

o Preparation of a Saturated Solution:
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o Add an excess amount of benzyl laurate to a conical flask containing a known volume of
the selected organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

o Stopper the flask securely to prevent solvent evaporation.

o Place the flask in a constant temperature water bath or incubator set to the desired
temperature (e.g., 25°C + 0.1°C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached. A magnetic stirrer can be used for this purpose.

o Sample Withdrawal and Filtration:

o Allow the undissolved solid to settle.

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pre-warmed
pipette to prevent precipitation upon cooling.

o Immediately filter the solution using a syringe filter to remove any suspended solid
particles.

e Gravimetric Analysis:

(¢]

Transfer the filtered saturated solution into a pre-weighed evaporation dish.

o Place the dish in a drying oven at a temperature sufficient to evaporate the solvent without
degrading the benzyl laurate (e.g., 60-80°C). The oven should be well-ventilated.

o Continue drying until all the solvent has evaporated.

o Transfer the dish to a desiccator to cool to room temperature.

o Weigh the dish containing the dried benzyl laurate residue on an analytical balance.

o Repeat the drying and weighing steps until a constant mass is obtained.

o Calculation of Solubility:
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o Calculate the mass of the dissolved benzyl laurate by subtracting the initial mass of the
empty dish from the final constant mass.

o The solubility can then be expressed in various units, such as g/L, by dividing the mass of
the residue by the volume of the solvent used.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of

benzyl laurate solubility using the gravimetric method.
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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